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Compound of Interest

Compound Name: Diphenylphosphinic acid

Cat. No.: B159298 Get Quote

CAS Number: 1707-03-5

This technical guide provides a comprehensive overview of diphenylphosphinic acid, a

versatile organophosphorus compound. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, and key

applications, supported by experimental protocols and graphical representations of important

processes.

Core Properties and Data
Diphenylphosphinic acid is a white, crystalline solid at room temperature.[1][2] It is an

important intermediate in the synthesis of various organic compounds, including

pharmaceuticals and pesticides.[2] It also finds applications as a flame retardant, a ligand in

coordination chemistry, and a promoter for palladium catalytic systems.[1][3]

Physicochemical Properties
The fundamental physical and chemical properties of diphenylphosphinic acid are

summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 1707-03-5 [1][3][4][5][6]

Molecular Formula C₁₂H₁₁O₂P [1][3][4][5]

Molecular Weight 218.19 g/mol [3][4][7]

Appearance White crystalline solid/powder [1][2][7]

Melting Point 193-195 °C [4][7][8]

Boiling Point 334 °C (decomposes) [7]

Density 1.331 g/cm³ [7]

Solubility
Soluble in water and 0.1 M

NaOH.
[1][2][4][6][7][8]

pKa 2.30 [4][7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diphenylphosphinic
acid.

Spectrum Type Key Features/Notes Source(s)

¹H NMR Spectra available in DMSO-d₆. [7]

³¹P NMR
Chemical shift data is

available.
[9]

IR

Spectra available, showing

characteristic P=O and O-H

stretches.

[4][10]

Mass Spectrometry
GC-MS and LC-MS data

available.
[3]

Synthesis and Reactions
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Diphenylphosphinic acid can be synthesized through various methods, and it participates in

a range of chemical reactions, making it a valuable building block in organic synthesis.

Synthesis of Diphenylphosphinic Acid
A common laboratory-scale synthesis involves the hydrolysis of diphenylphosphinic chloride.

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a

reflux condenser.

Reagents: Add diphenylphosphinic chloride to the flask. Slowly add an excess of water while

stirring.

Reaction: The reaction is typically exothermic. Once the initial reaction subsides, gently heat

the mixture to reflux for 1-2 hours to ensure complete hydrolysis.

Work-up: Cool the reaction mixture to room temperature. The diphenylphosphinic acid will

precipitate as a white solid.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under

vacuum. Recrystallization from a suitable solvent, such as ethanol or water, can be

performed for higher purity.
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Synthesis of Diphenylphosphinic Acid Workflow
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Diphenylphosphinic acid's unique chemical properties lend it to a variety of applications in

scientific research and industrial processes.

Ligand in Coordination Chemistry
Diphenylphosphinic acid acts as a versatile ligand, forming coordination polymers with

various metal ions. These materials have potential applications in catalysis and materials

science.

This protocol is based on the reported synthesis of a one-dimensional coordination polymer.

Reactants: Dissolve diphenylphosphinic acid and cadmium nitrate in a minimal amount of

dimethylformamide (DMF) in separate vials.

Reaction: Slowly add the cadmium nitrate solution to the diphenylphosphinic acid solution

with stirring.

Crystallization: Allow the resulting solution to stand undisturbed at room temperature. Slow

evaporation of the solvent will yield crystalline product over several days.

Isolation: Collect the crystals by filtration, wash with a small amount of fresh DMF, and air

dry.
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Coordination Polymer Synthesis
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Coordination Polymer Synthesis Workflow

Promoter in Palladium-Catalyzed Cross-Coupling
Reactions
In synthetic organic chemistry, diphenylphosphinic acid can act as a promoter in palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

This is a general protocol and may require optimization for specific substrates.

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add

the aryl halide (1.0 equiv), the boronic acid (1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄,

2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

Addition of Promoter: Add diphenylphosphinic acid (5-10 mol%) to the flask.

Solvent: Add a degassed solvent system (e.g., toluene/water or dioxane/water).
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Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir until the

reaction is complete (monitored by TLC or GC-MS).

Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl

acetate), and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography.
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Flame Retardant Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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